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Compound of Interest

Compound Name: Pyridine-2-carbonyl! chloride

Cat. No.: B3041449

This guide provides critical safety and logistical information for the handling of Pyridine-2-
carbonyl chloride, a corrosive and hazardous chemical. The following procedures are
designed to ensure the safety of researchers, scientists, and drug development professionals
in a laboratory setting. Adherence to these guidelines is imperative to minimize risks and
ensure proper disposal.

Hazard Identification and Safety Data

Pyridine-2-carbonyl chloride is a corrosive solid that can cause severe skin burns and eye
damage.[1][2][3][4][5] It is also harmful if swallowed and may cause respiratory irritation.[1][6]
The hydrochloride salt is also classified as an oral acute toxicant.[7]
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Property

Data

Chemical Name

Pyridine-2-carbonyl chloride

2-Pyridinecarboxylic acid chloride, Picolinoyl

Synonyms

ynony chloride
CAS Number 29745-44-6
Molecular Formula C6H4CINO

Hazard Statements

H290: May be corrosive to metalsH302: Harmful
if swallowedH314: Causes severe skin burns
and eye damageH335: May cause respiratory

irritation

Signal Word

Danger

Personal Protective Equipment (PPE)

Appropriate PPE is the first line of defense against the hazards associated with Pyridine-2-

carbonyl chloride. The following PPE must be worn at all times when handling this chemical.

Protection Type

Specific Requirements

Eye/Face Protection

Tightly fitting safety goggles with side-shields
conforming to EN 166 (EU) or NIOSH (US)
standards. A face shield is required when there

is a risk of splashing.[2][7]

Skin Protection

Fire/flame resistant and impervious clothing. A

lab coat should be worn.[7][8]

Hand Protection

Chemical impermeable gloves (e.qg., nitrile) must
be inspected before use.[2][7][8][9]

Respiratory Protection

A full-face respirator should be used if exposure

limits are exceeded or if irritation is experienced.

[2]7]
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Operational Plan: Step-by-Step Handling Procedure

A systematic approach to handling Pyridine-2-carbonyl chloride is crucial for safety. The
following workflow outlines the necessary steps from preparation to disposal.
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Caption: Workflow for the safe handling of Pyridine-2-carbonyl chloride.
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Experimental Protocols

1. Safe Handling and Use:
Always work in a well-ventilated area, preferably within a chemical fume hood.[7][8]
Wear all prescribed personal protective equipment (PPE).[2][7][8]
Avoid the formation of dust and aerosols.[7]
Use non-sparking tools to prevent ignition.[7]
Do not eat, drink, or smoke when using this product.[1][7]
Wash hands thoroughly after handling.[1][7]
. Storage:
Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][7]
Some sources recommend refrigeration (2-8°C).[10]

Keep away from incompatible materials such as water, strong bases, and strong oxidizing
agents.[11]

Do not use aluminum or galvanized containers.[1]
. Spill and Emergency Procedures:

Spill: In case of a spill, evacuate the area and remove all sources of ignition.[1][7] Use dry
clean-up procedures and avoid generating dust.[1] Collect the spilled material in a suitable,
labeled container for disposal.[1][7]

Skin Contact: Immediately flush the affected area with large amounts of water and remove
contaminated clothing.[1] Seek immediate medical attention.[2]

Eye Contact: Rinse cautiously with water for several minutes.[1][2] Remove contact lenses if
present and easy to do. Continue rinsing and seek immediate medical attention.[1][2]
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 Inhalation: Move the person to fresh air.[7] If breathing is difficult, give oxygen. Seek
immediate medical attention.[2][7]

 Ingestion: Rinse mouth with water. Do NOT induce vomiting.[1][2] Seek immediate medical
help.[7]

Disposal Plan

All waste containing Pyridine-2-carbonyl chloride must be treated as hazardous waste.

o Waste Collection: Collect waste material in a suitable and closed container that is properly
labeled.[1][7]

» Disposal: Dispose of the contents and the container at an approved waste disposal plant in
accordance with local, regional, and national regulations.[5][7][12][13] Do not let the
chemical enter drains.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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